5-Hexen-1-yn-3-amine,N,N-dimethyl-(9CI)
Description
5-Hexen-1-yn-3-amine, N,N-dimethyl-(9CI) is a tertiary amine featuring a six-carbon chain with both a double bond (hexenyl) and a triple bond (ynyl), along with dimethyl substitution at the amine group. The compound’s reactivity is likely influenced by its conjugated alkene and alkyne systems, which may enhance electron delocalization or participate in cycloaddition reactions .
Properties
CAS No. |
138649-15-7 |
|---|---|
Molecular Formula |
C8H13N |
Molecular Weight |
123.199 |
IUPAC Name |
N,N-dimethylhex-5-en-1-yn-3-amine |
InChI |
InChI=1S/C8H13N/c1-5-7-8(6-2)9(3)4/h2,5,8H,1,7H2,3-4H3 |
InChI Key |
LKSLKBCWFQQHQM-UHFFFAOYSA-N |
SMILES |
CN(C)C(CC=C)C#C |
Synonyms |
5-Hexen-1-yn-3-amine,N,N-dimethyl-(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
- Unsaturation vs. Saturation : The target compound’s hexenynyl chain contrasts with saturated analogs like trimethylamine (C₃H₉N) or cyclic systems (e.g., 1,3-dioxan-5-amine). Unsaturation increases reactivity, enabling participation in addition or polymerization reactions .
- Heterocyclic vs. Aliphatic Systems: Compounds like N,N-dimethylquinolin-8-amine (C₁₁H₁₂N₂) and 5-thiazolemethanamine (C₆H₁₀N₂S) exhibit aromatic stabilization, reducing reactivity compared to aliphatic amines. This affects applications in pharmaceuticals or agrochemicals .
- Polarity and Solubility : The presence of ethers (1,3-dioxan-5-amine) or amides (5-pyrimidinecarboxamide) increases polarity and water solubility, whereas aliphatic amines like trimethylamine are volatile and less soluble .
Environmental and Toxicological Insights
- Toxicity : N,N-dimethylmethanamine (trimethylamine) has low acute aquatic toxicity, but structurally complex amines (e.g., chlordimeform in ) show higher toxicity due to bioactivity .
Research Findings and Limitations
- Gaps in Data : The absence of explicit studies on 5-Hexen-1-yn-3-amine, N,N-dimethyl-(9CI) necessitates caution in extrapolating properties from analogs. Experimental validation is critical.
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